Cas no 1181458-75-2 (2-azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride)

• Product Name: 2-azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride
• CAS No: 1181458-75-2
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD11858203
• CID: 5097922
• Update Time: 2026-03-02

2-azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride

• MDL： MFCD11858203
• Inchi： 1S/C7H11NO2.ClH/c9-6(10)7-2-1-3-8-5(7)4-7;/h5,8H,1-4H2,(H,9,10);1H
• InChI Key： RZZZILSGIYWRHX-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)(C1)CCCN2.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride

2-Azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride

2-Azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride is a structurally unique compound with the CAS number 1181458-75-2. This compound belongs to the class of bicyclic amines and has garnered significant attention in recent years due to its potential applications in drug discovery and chemical synthesis. The molecule consists of a bicyclic framework with a carboxylic acid group and a hydrochloride counterion, making it a versatile building block for various chemical reactions.

The bicyclic structure of this compound is particularly noteworthy, as it provides a rigid and stable framework that can be exploited in the design of bioactive molecules. Recent studies have highlighted its role in the development of neuroprotective agents and antidepressants, where its unique pharmacokinetic properties play a crucial role. The azabicyclo[4.1.0]heptane core has been shown to enhance the bioavailability and selectivity of drugs targeting the central nervous system.

From a synthetic perspective, the preparation of 2-azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Researchers have optimized various routes, including ring-closing metathesis and amine alkylation, to achieve high yields and purity. These advancements have made the compound more accessible for large-scale production and preclinical testing.

In terms of biological activity, this compound exhibits potent antioxidant properties, which have been linked to its ability to scavenge free radicals and reduce oxidative stress in cellular models. Furthermore, recent in vitro studies have demonstrated its efficacy in inhibiting key enzymes associated with neurodegenerative diseases, such as beta-secretase (BACE-1) and tau protein kinase I (TPK-I).

The hydrochloride form of this compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and stability in aqueous solutions. This property has facilitated its use in drug delivery systems, including liposomal formulations and sustained-release tablets.

Looking ahead, the potential applications of 2-azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride are vast and promising. Its role in the development of next-generation therapeutics for conditions such as Alzheimer's disease, Parkinson's disease, and major depressive disorder continues to be explored by researchers worldwide.

In conclusion, 2-azabicyclo[4.1.0]heptane-6-carboxylic acid hydrochloride stands out as a valuable compound in the field of medicinal chemistry due to its unique structure, versatile properties, and potential therapeutic applications.